Cas no 29097-01-6 (1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester)
29097-01-6 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester
CAS No:29097-01-6
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD02956507
CID:3931174
PubChem ID:4191879
Update Time:2025-04-22
1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester
- methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
- SCHEMBL2743090
- HMS1504D15
- CHEMBL1502013
- EN300-6509899
- MFCD02956507
- SR-01000099677-1
- ALBB-019479
- IDI1_028551
- MLS000660486
- AKOS000266375
- ChemDiv3_010993
- 29097-01-6
- methyl 5-amino-1-phenylpyrazole-4-carboxylate
- SMR000310005
- AP-156/15659021
- HMS2747K05
- CCG-139781
- SR-01000099677
- DTXSID501233483
- STL373675
- BRD-K99048280-001-01-5
-
- MDL： MFCD02956507
- Inchi： InChI=1S/C11H11N3O2/c1-16-11(15)9-7-13-14(10(9)12)8-5-3-2-4-6-8/h2-7H,12H2,1H3
- InChI Key： OTNRBFVNDLYVEK-UHFFFAOYSA-N
- SMILES： COC(=O)C1=C(N(N=C1)C2=CC=CC=C2)N
Computed Properties
- Exact Mass: 217.085126602Da
- Monoisotopic Mass: 217.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 374.2±22.0 °C at 760 mmHg
- Flash Point: 180.1±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332238-10mg |
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate |
29097-01-6 | 95%+ | 10mg |
$223 | 2021-06-16 | |
| abcr | AB411555-1 g |
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate |
29097-01-6 | 1g |
€542.30 | 2023-06-16 | ||
| abcr | AB411555-5 g |
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate |
29097-01-6 | 5g |
€947.00 | 2023-06-16 | ||
| Chemenu | CM332238-10mg |
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate |
29097-01-6 | 95%+ | 10mg |
$147 | 2023-02-02 | |
| abcr | AB411555-1g |
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate; . |
29097-01-6 | 1g |
€542.30 | 2025-02-13 | ||
| abcr | AB411555-5g |
Methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate; . |
29097-01-6 | 5g |
€947.00 | 2025-02-13 | ||
| A2B Chem LLC | AI92882-1g |
methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate |
29097-01-6 | 95+% | 1g |
$950.00 | 2024-04-20 | |
| A2B Chem LLC | AI92882-2g |
methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate |
29097-01-6 | 95+% | 2g |
$1202.00 | 2024-04-20 | |
| A2B Chem LLC | AI92882-5g |
methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate |
29097-01-6 | 95+% | 5g |
$1591.00 | 2024-04-20 | |
| A2B Chem LLC | AI92882-10g |
methyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate |
29097-01-6 | 95+% | 10g |
$2198.00 | 2024-04-20 |
1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, methyl ester Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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